Cas no 1934483-85-8 (3-methyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine)

• Product Name: 3-methyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine
• CAS No: 1934483-85-8
• MF: C₁₀H₁₅N₃
• MW: 177.246201753616
• CID: 5797658
• PubChem ID: 130789612
• Update Time: 2025-07-01

3-methyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine Chemical and Physical Properties

Names and Identifiers

• 3-methyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine
• EN300-1075092
• 3-methyl-3',5',6',7'-tetrahydrospiro[cyclobutane-1,4'-imidazo[4,5-c]pyridine]
• 1934483-85-8

• Inchi： 1S/C10H15N3/c1-7-4-10(5-7)9-8(2-3-13-10)11-6-12-9/h6-7,13H,2-5H2,1H3,(H,11,12)
• InChI Key： GEANBUKBCHKXMG-UHFFFAOYSA-N
• SMILES： N1CCC2=C(C31CC(C)C3)N=CN2

Computed Properties

• Exact Mass: 177.126597491g/mol
• Monoisotopic Mass: 177.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 0
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 40.7Ų

Additional information on 3-methyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo4,5-cpyridine

Comprehensive Overview of 3-methyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo[4,5-c]pyridine (CAS No. 1934483-85-8)

The compound 3-methyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo[4,5-c]pyridine (CAS No. 1934483-85-8) is a spirocyclic derivative with a unique structural framework, combining a cyclobutane ring and an imidazo[4,5-c]pyridine moiety. This molecular architecture has garnered significant attention in pharmaceutical and agrochemical research due to its potential biological activities. The presence of a spirocyclic system enhances its three-dimensional complexity, making it a valuable scaffold for drug discovery and material science applications.

Recent studies highlight the growing interest in spirocyclic compounds like 3-methyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo[4,5-c]pyridine, particularly in the context of central nervous system (CNS) drug development. Researchers are exploring its potential as a modulator of neurotransmitter receptors, given the structural resemblance to known bioactive molecules. The imidazo[4,5-c]pyridine core is frequently associated with kinase inhibition, suggesting possible applications in oncology and inflammation-related disorders.

From a synthetic chemistry perspective, the preparation of CAS No. 1934483-85-8 involves multi-step reactions, often employing catalyzed cyclization and ring-closing metathesis techniques. The 3-methyl substituent introduces steric and electronic effects that can influence the compound's reactivity and binding affinity. This has led to discussions in academic forums about optimizing synthetic routes for scalability and purity, which are critical for industrial applications.

In the realm of computational chemistry, 3-methyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo[4,5-c]pyridine has been subjected to molecular docking simulations to predict its interactions with biological targets. Such studies are pivotal in rational drug design, especially when addressing challenges like blood-brain barrier permeability—a hot topic in neurodegenerative disease research. The compound's logP and polar surface area values are frequently analyzed to assess its drug-likeness.

Environmental and regulatory considerations also play a role in the discourse around CAS No. 1934483-85-8. While not classified as hazardous, its biodegradation pathways and ecotoxicological profile are under scrutiny to align with green chemistry principles. This aligns with broader trends in sustainable chemical production, where researchers prioritize atom economy and reduced waste generation.

The nomenclature of this compound often sparks queries about IUPAC naming conventions, particularly the "spiro" prefix and numbering of fused rings. Educational resources increasingly emphasize these details to aid early-career chemists. Additionally, the compound's spectroscopic characterization (e.g., NMR, HRMS) is a recurring subject in analytical chemistry forums, reflecting its structural complexity.

In summary, 3-methyl-3',5',6',7'-tetrahydrospirocyclobutane-1,4'-imidazo[4,5-c]pyridine represents a compelling case study at the intersection of synthetic chemistry, medicinal chemistry, and computational modeling. Its multifunctional scaffold continues to inspire innovations across disciplines, from small-molecule therapeutics to advanced materials engineering.